2-(4-ethynylphenyl)propan-2-ol
Overview
Description
2-(4-ethynylphenyl)propan-2-ol, also known as 4-ethynylphenol, is a synthetic compound with a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, as well as in applications related to biochemistry and physiology.
Scientific Research Applications
2-(4-ethynylphenyl)propan-2-olnol has been used in various scientific research applications, such as the synthesis of organic compounds, the study of enzyme kinetics, and the study of drug-receptor interactions. It has also been used in the synthesis of polymers, as a model compound for the study of organic reactions, and as a substrate for the study of enzyme inhibition.
Mechanism of Action
The mechanism of action of 2-(4-ethynylphenyl)propan-2-olnol is not fully understood. However, it is believed to act as an inhibitor of enzymes, such as cytochrome P450, by binding to the active site of the enzyme and blocking the enzyme’s activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-ethynylphenyl)propan-2-olnol are not fully understood. However, it is known to have antifungal and antibacterial properties. It has also been shown to have an inhibitory effect on the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The use of 2-(4-ethynylphenyl)propan-2-olnol in laboratory experiments has several advantages. It is a relatively inexpensive compound and is easily synthesized. It is also a stable compound, making it suitable for use in long-term experiments. However, it should be noted that 2-(4-ethynylphenyl)propan-2-olnol is a highly reactive compound and should be handled with care.
Future Directions
The future directions for research on 2-(4-ethynylphenyl)propan-2-olnol are numerous. Further research is needed to better understand the biochemical and physiological effects of this compound, as well as its mechanism of action. Additionally, further research is needed to explore the potential applications of this compound in drug development, biotechnology, and other areas of scientific research.
Synthesis Methods
The synthesis of 2-(4-ethynylphenyl)propan-2-olnol can be achieved through a variety of methods, including the reaction of ethynylbenzene and sodium methoxide, the reaction of ethynylbenzene and potassium tert-butoxide, and the reaction of ethynylbenzene and sodium hydride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-ethynylphenyl)propan-2-ol involves the addition of an ethynyl group to a phenyl ring, followed by the addition of a propan-2-ol group to the resulting compound.", "Starting Materials": [ "4-bromoacetophenone", "sodium ethynide", "propan-2-ol", "sodium hydroxide", "hydrochloric acid", "sodium sulfate", "magnesium", "iodine" ], "Reaction": [ "Step 1: Preparation of 4-ethynylphenyl ketone by Sonogashira coupling reaction", "4-bromoacetophenone is reacted with sodium ethynide in the presence of palladium catalyst to form 4-ethynylphenyl ketone.", "Step 2: Reduction of 4-ethynylphenyl ketone to 4-ethynylacetophenone", "4-ethynylphenyl ketone is reduced using magnesium and iodine to form 4-ethynylacetophenone.", "Step 3: Addition of propan-2-ol to 4-ethynylacetophenone", "4-ethynylacetophenone is reacted with propan-2-ol in the presence of sodium hydroxide to form 2-(4-ethynylphenyl)propan-2-ol.", "Step 4: Purification of 2-(4-ethynylphenyl)propan-2-ol", "The crude product is purified by washing with hydrochloric acid and sodium sulfate." ] } | |
CAS RN |
66106-97-6 |
Product Name |
2-(4-ethynylphenyl)propan-2-ol |
Molecular Formula |
C11H12O |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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